Cas no 1241891-64-4 (2'-Bromo-10-phenyl-10H-spiro[acridine-9,9'-fluorene])

• Product Name: 2'-Bromo-10-phenyl-10H-spiro[acridine-9,9'-fluorene]
• CAS No: 1241891-64-4
• MF: C₃₁H₂₀BrN
• MW: 486.401206970215
• CID: 4555508
• PubChem ID: 102599178
• Update Time: 2025-05-23

2'-Bromo-10-phenyl-10H-spiro[acridine-9,9'-fluorene] Chemical and Physical Properties

Names and Identifiers

• 2'-bromo-10-phenyl-10H-spiro[acridine-9,9'-fluorene]
• BrC1=CC=2C3(C4=CC=CC=C4C=2C=C1)C1=CC=CC=C1N(C=1C=CC=CC=13)C1=CC=CC=C1
• 2'-bromo-10-phenylspiro[acridine-9,9'-fluorene]
• F75950
• Spiro[acridine-9(10H),9'-[9H]fluorene], 2'-bromo-10-phenyl-
• Spiro[acridine-9(10H),9'-[9H]fluorene],2'-bromo-10-phenyl-
• 1241891-64-4
• SCHEMBL19007133
• 7'-bromo-10-phenylspiro[acridine-9,9'-fluorene]
• 2'-bromo-10-phenyl-10H-spiro[acridine-9,9'-fluorene
• BS-48418
• 2'-Bromo-10-phenyl-10H-spiro[acridine-9,9'-fluorene]

• Inchi： 1S/C31H20BrN/c32-21-18-19-24-23-12-4-5-13-25(23)31(28(24)20-21)26-14-6-8-16-29(26)33(22-10-2-1-3-11-22)30-17-9-7-15-27(30)31/h1-20H
• InChI Key： KFRPZFMLHKXSKI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C3C=CC=CC=3C3(C4C=CC=CC=4N(C4C=CC=CC=4)C4=CC=CC=C34)C2=C1

Computed Properties

• Exact Mass: 485.07791 g/mol
• Monoisotopic Mass: 485.07791 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 3.2
• Molecular Weight: 486.4

Additional information on 2'-Bromo-10-phenyl-10H-spiro[acridine-9,9'-fluorene]

2'-Bromo-10-phenyl-10H-spiro[acridine-9,9'-fluorene]: A Comprehensive Overview

The compound with CAS No. 1241891-64-4, known as 2'-Bromo-10-phenyl-10H-spiro[acridine-9,9'-fluorene], is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and organic electronics. This compound is notable for its unique spiro structure, which combines acridine and fluorene moieties, creating a system with exceptional electronic properties. The presence of the bromine atom at the 2' position further enhances its reactivity and functionalization potential, making it a valuable building block in the synthesis of advanced materials.

Recent studies have highlighted the importance of spiro compounds in the development of next-generation optoelectronic devices. The spiro structure in 2'-Bromo-10-phenyl-10H-spiro[acridine-9,9'-fluorene] allows for efficient charge transport and light emission properties, which are critical for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that this compound can serve as an excellent electron transport layer due to its high electron mobility and stability under operational conditions.

The synthesis of 2'-Bromo-10-phenyl-10H-spiro[acridine-9,9'-fluorene] involves a multi-step process that typically begins with the preparation of acridine derivatives. The spiro formation is achieved through a nucleophilic substitution reaction, where the bromine atom acts as a leaving group. This reaction is highly regioselective and can be optimized to yield high-purity products. The phenyl group at the 10-position plays a crucial role in stabilizing the molecule's structure and enhancing its solubility in organic solvents, which is essential for processing in device fabrication.

In terms of applications, 2'-Bromo-10-phenyl-10H-spiro[acridine-9,9'-fluorene] has shown promise in the development of blue-light emitting materials for OLEDs. Its emission characteristics are tunable through subtle structural modifications, allowing for precise control over the wavelength and intensity of emitted light. This property makes it an attractive candidate for high-efficiency display technologies and solid-state lighting solutions.

Moreover, this compound has been explored as a precursor for constructing more complex molecular architectures. For instance, researchers have successfully incorporated it into polymer frameworks to create materials with enhanced mechanical stability and electrical conductivity. These advancements underscore the versatility of spiro compounds in addressing challenges in modern material science.

From a sustainability perspective, the synthesis and application of 2'-Bromo-10-phenyl-10H-spiro[acridine-9,9'-fluorene] align with current trends toward greener chemistry practices. Its use in energy-efficient devices contributes to reducing overall energy consumption, thereby supporting global efforts to combat climate change.

In conclusion, 2'-Bromo-10-phenyl-10H-spiro[acridine-9,9'-fluorene] represents a significant advancement in the field of organic electronics. Its unique structure, coupled with its versatile electronic properties, positions it as a key player in the development of next-generation optoelectronic devices. As research continues to uncover new applications and optimizations for this compound, its impact on both academic and industrial sectors is expected to grow substantially.